Cas no 91767-54-3 (Benzeneacetic acid,2-[(2-chloroethyl)thio]ethyl ester)

• Product name: Benzeneacetic acid,2-[(2-chloroethyl)thio]ethyl ester
• CAS No: 91767-54-3
• MF: C₁₂H₁₅ClO₂S
• MW: 258.764301538467
• CID: 816257
• PubChem ID: 235208

Benzeneacetic acid,2-[(2-chloroethyl)thio]ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-[(2-chloroethyl)thio]ethyl ester
• 2-(2-chloroethylsulfanyl)ethyl 2-phenylacetate
• NSC 36309
• 91767-54-3
• NSC-36309
• NSC36309
• DTXSID20284249

• Inchi： InChI=1S/C12H15ClO2S/c13-6-8-16-9-7-15-12(14)10-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key： SDXCVRJJIAUUCS-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CC(=O)OCCSCCCl

Computed Properties

• Exact Mass: 258.0481286g/mol
• Monoisotopic Mass: 258.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),